3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C15H12Cl2N4O/c1-9(14-20-19-13-4-2-3-7-21(13)14)18-15(22)10-5-6-11(16)12(17)8-10/h2-9H,1H3,(H,18,22)
• InChI Key: PHARHXBGZLJHSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C2N1C=CC=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H12Cl2N4O
• Molecular Weight: 335.2 g/mol

Description

3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is a chemical compound that has gained attention in scientific research in recent years. It is a potent and selective inhibitor of a specific protein called glycogen synthase kinase-3 (GSK-3). GSK-3 is a key regulator of many cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is through the inhibition of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide. 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is a serine/threonine kinase that regulates many cellular processes, including glycogen metabolism, gene expression, and cell cycle progression. Inhibition of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide leads to the activation of various signaling pathways, including the Wnt/beta-catenin pathway and the PI3K/Akt pathway, which are involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide are diverse and depend on the specific disease or condition being studied. In cancer research, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, it has been shown to reduce amyloid-beta accumulation and improve cognitive function. In diabetes research, it has been shown to improve glucose tolerance and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide in lab experiments is its specificity for 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide. This allows for the selective inhibition of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide without affecting other kinases or cellular processes. However, a limitation of using this compound is its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide. One direction is to further explore its potential therapeutic applications in different diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to develop more potent and selective inhibitors of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide based on the structure of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide. Additionally, future studies could focus on the evaluation of the safety and efficacy of this compound in preclinical and clinical settings.
In conclusion, 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is a promising compound with potential therapeutic applications in various diseases. Its specificity for 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide and diverse biochemical and physiological effects make it an attractive target for further research. However, the potential toxicity and off-target effects of this compound need to be carefully evaluated in preclinical studies.

Synthesis Methods

The synthesis of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide involves several steps. The starting material is 3,4-dichlorobenzoyl chloride, which is reacted with 1-(3-aminopropyl)-1,2,4-triazole in the presence of a base to form the intermediate 3,4-dichloro-N-(1-(3-aminopropyl)-1,2,4-triazol-5-yl)benzamide. This intermediate is then reacted with 3-bromopyridine in the presence of a base to form the final product, 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide.

Scientific Research Applications

3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, it has been shown to improve cognitive function and reduce amyloid-beta accumulation. In diabetes research, it has been shown to improve glucose tolerance and insulin sensitivity.